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Compound of Interest

Compound Name: Despropionyl Remifentanil

Cat. No.: B3026029

Application Notes and Protocols for
Despropionyl Remifentanil

Disclaimer: Despropionyl Remifentanil is a research chemical and a precursor in the
synthesis of Remifentanil.[1] Specific handling and storage protocols for this compound are not
extensively published. The following guidelines are based on information available for
Remifentanil and general best practices for handling potent opioid compounds. Researchers
should always consult the most recent Safety Data Sheet (SDS) provided by the supplier and
perform a thorough risk assessment before handling this substance.

Introduction

Despropionyl Remifentanil is an analytical reference standard and a precursor in the
synthesis of Remifentanil.[1] As a close analog of a potent opioid, it should be handled with
extreme caution by trained personnel in a controlled laboratory setting. These application notes
provide a summary of recommended procedures for the safe handling, storage, and use of
Despropionyl Remifentanil in a research environment.

Compound Information
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Property Value Source

4-(methoxycarbonyl)-4-
henylamino)-1-
Formal Name (F_) .y. ) ) ) [1]
piperidinepropanoic acid,

methyl ester

CAS Number 938184-95-3 [1]
Molecular Formula C17H24N204 [1]
Formula Weight 320.4 g/mol [1]
Purity >98% [1]
Formulation A crystalline solid [1]
Solubility PBS (pH 7.2): 10 mg/mL [1]

Handling Protocols

Due to its classification as a potent opioid precursor, all handling of Despropionyl
Remifentanil should be conducted with appropriate engineering controls and personal
protective equipment (PPE) to minimize the risk of exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling Despropionyl Remifentanil.

Personal Protective Equipment (PPE)

{E}isposable Gloves (Nitrile, double—gloved) [Safety Goggles or Face Shiela @aboratory Coat (fully bu[lonedD @espiratory Protection (e.g., N95 or higher, based on risk assessmen@}

Click to download full resolution via product page

Figure 1: Mandatory Personal Protective Equipment.

Engineering Controls
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» Ventilation: All manipulations of solid Despropionyl Remifentanil or its concentrated
solutions should be performed in a certified chemical fume hood or a powder containment
hood to prevent inhalation of airborne particles.

» Designated Area: Establish a designated area for handling and weighing Despropionyl
Remifentanil. This area should be clearly marked and restricted to authorized personnel.

Weighing and Reconstitution Protocol

o Preparation: Before handling the compound, ensure all necessary PPE is worn correctly.
Prepare the designated handling area by covering the work surface with absorbent,
disposable bench paper.

» Weighing:

o Use a calibrated analytical balance within a chemical fume hood or powder containment
hood.

o To minimize static, use an anti-static weigh boat or paper.

o Carefully transfer the desired amount of solid Despropionyl Remifentanil. Avoid creating
dust.

e Reconstitution:
o Add the appropriate solvent (e.g., PBS pH 7.2) to the vial containing the weighed solid.[1]
o Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

o Visually inspect the solution to ensure there are no particulates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Remifentanil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026029#protocols-for-handling-and-storage-of-
despropionyl-remifentanil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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